Cas no 802572-03-8 (Benzenemethanol, a-(aminomethyl)-3-(1,1-dimethylethyl)-4-hydroxy-5-methyl-)

• Product name: Benzenemethanol, a-(aminomethyl)-3-(1,1-dimethylethyl)-4-hydroxy-5-methyl-
• CAS No: 802572-03-8
• MF: C₁₃H₂₁NO₂
• MW: 223.31134
• CID: 713735
• PubChem ID: 45097800

Benzenemethanol, a-(aminomethyl)-3-(1,1-dimethylethyl)-4-hydroxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(aminomethyl)-3-(1,1-dimethylethyl)-4-hydroxy-5-methyl-
• Benzyl alcohol, alpha-(aminomethyl)-3-tert-butyl-4-hydroxy-5-methyl- (8CI)
• 4-(2-Amino-1-hydroxyethyl)-2-methyl-6-(2-methyl-2-propanyl)phenol
• 802572-03-8
• AKOS027416565

• Inchi： InChI=1S/C13H21NO2/c1-8-5-9(11(15)7-14)6-10(12(8)16)13(2,3)4/h5-6,11,15-16H,7,14H2,1-4H3
• InChI Key： WDTNKWFAGOSNIR-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC(=C1O)C(C)(C)C)C(CN)O

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų
• XLogP3: 1.8